Cas no 131986-29-3 (Pyridine,1,2,3,6-tetrahydro-5-(4-methoxy-1,2,5-thiadiazol-3-yl)-1-methyl-)

• Product Name: Pyridine,1,2,3,6-tetrahydro-5-(4-methoxy-1,2,5-thiadiazol-3-yl)-1-methyl-
• CAS No: 131986-29-3
• MF: C₉H₁₃N₃OS
• MW: 211.284020185471
• CID: 1229496
• PubChem ID: 9815719
• Update Time: 2025-04-20

Pyridine,1,2,3,6-tetrahydro-5-(4-methoxy-1,2,5-thiadiazol-3-yl)-1-methyl- Chemical and Physical Properties

Names and Identifiers

• Pyridine,1,2,3,6-tetrahydro-5-(4-methoxy-1,2,5-thiadiazol-3-yl)-1-methyl-
• 131986-29-3
• 5-(4-Methoxy-[1,2,5]thiadiazol-3-yl)-1-methyl-1,2,3,6-tetrahydro-pyridine
• CHEMBL305401
• SCHEMBL6916078
• BDBM50003361
• 1,2,3,6-Tetrahydro-5-(4-methoxy-1,2,5-thiadiazol-3-yl)-1-methylpyridine
• 5-(4-Methoxy-[1,2,5]thiadiazol-3-yl)-1-methyl-1,2,3,6-tetrahydro-pyridine; oxalic acid
• DB-374465

• Inchi： 1S/C9H13N3OS/c1-12-5-3-4-7(6-12)8-9(13-2)11-14-10-8/h4H,3,5-6H2,1-2H3
• InChI Key： MVFFDRHJDZRXRN-UHFFFAOYSA-N
• SMILES： S1N=C(C(C2=CCCN(C)C2)=N1)OC

Computed Properties

• Exact Mass: 211.07809
• Monoisotopic Mass: 211.07793322g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 66.5Ų

Experimental Properties

• PSA: 38.25